Koaburaside
Koaburaside
Koaburaside is a natural product found in Acer saccharum, Laguncularia racemosa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
41653-73-0
VCID:
VC20879118
InChI:
InChI=1S/C14H20O9/c1-20-7-3-6(4-8(21-2)10(7)16)22-14-13(19)12(18)11(17)9(5-15)23-14/h3-4,9,11-19H,5H2,1-2H3/t9-,11-,12+,13-,14-/m1/s1
SMILES:
COC1=CC(=CC(=C1O)OC)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C14H20O9
Molecular Weight:
332.3 g/mol
Koaburaside
CAS No.: 41653-73-0
Cat. No.: VC20879118
Molecular Formula: C14H20O9
Molecular Weight: 332.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Koaburaside is a natural product found in Acer saccharum, Laguncularia racemosa, and other organisms with data available. |
|---|---|
| CAS No. | 41653-73-0 |
| Molecular Formula | C14H20O9 |
| Molecular Weight | 332.3 g/mol |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-(4-hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C14H20O9/c1-20-7-3-6(4-8(21-2)10(7)16)22-14-13(19)12(18)11(17)9(5-15)23-14/h3-4,9,11-19H,5H2,1-2H3/t9-,11-,12+,13-,14-/m1/s1 |
| Standard InChI Key | SWHCKWOYUSDWOF-RGCYKPLRSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | COC1=CC(=CC(=C1O)OC)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)OC2C(C(C(C(O2)CO)O)O)O |
| Appearance | Powder |
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